Cas no 72128-57-5 (Pyrido[2,3-b]pyrazine,1,4-diethyl-1,2,3,4-tetrahydro-)

Pyrido[2,3-b]pyrazine,1,4-diethyl-1,2,3,4-tetrahydro- structure
72128-57-5 structure
Product Name:Pyrido[2,3-b]pyrazine,1,4-diethyl-1,2,3,4-tetrahydro-
CAS No:72128-57-5
MF:C11H17N3
MW:191.272782087326
CID:549031
PubChem ID:21856622
Update Time:2025-04-19

Pyrido[2,3-b]pyrazine,1,4-diethyl-1,2,3,4-tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • Pyrido[2,3-b]pyrazine,1,4-diethyl-1,2,3,4-tetrahydro-
    • 1,4-DIETHYL-1,2,3,4-TETRAHYDROPYRIDO[2,3-B]PYRAZINE
    • 1,4-diethyl-2,3-dihydropyrido[2,3-b]pyrazine
    • Pyrido[2,3-b]pyrazine, 1,4-diethyl-1,2,3,4-tetrahydro- (9CI)
    • 72128-57-5
    • DTXSID10618892
    • Inchi: 1S/C11H17N3/c1-3-13-8-9-14(4-2)11-10(13)6-5-7-12-11/h5-7H,3-4,8-9H2,1-2H3
    • InChI Key: GQEXRDNYJRCZND-UHFFFAOYSA-N
    • SMILES: N1(CC)C2C=CC=NC=2N(CC)CC1

Computed Properties

  • Exact Mass: 191.142247555g/mol
  • Monoisotopic Mass: 191.142247555g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.9
  • Topological Polar Surface Area: 19.4Ų
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